Methyl 2-[(2-morpholin-2-ylacetyl)amino]butanoate;hydrochloride

Specification

• CAS No.: 1584540-93-1
• Molecular Formula: C11H21ClN2O4
• Molecular Weight: 280.75
• IUPAC Name: methyl 2-[(2-morpholin-2-ylacetyl)amino]butanoate;hydrochloride
• Standard InChI: InChI=1S/C11H20N2O4.ClH/c1-3-9(11(15)16-2)13-10(14)6-8-7-12-4-5-17-8;/h8-9,12H,3-7H2,1-2H3,(H,13,14);1H
• Standard InChI Key: FHSNQRVJVZRKPG-UHFFFAOYSA-N
• SMILES: CCC(C(=O)OC)NC(=O)CC1CNCCO1.Cl

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves the reaction of an amino acid ester with a morpholine derivative. For example, a similar compound might be prepared by reacting methyl 2-aminobutanoate with a morpholine-2-ylacetyl chloride in the presence of a base.

Biological and Chemical Applications

Compounds with morpholine and amino acid functionalities are often explored for their biological activity, including potential roles in pharmaceuticals or as intermediates in drug synthesis. The morpholine ring can contribute to biological activity by interacting with enzymes or receptors.

Application Area	Potential Role
Pharmaceuticals	May serve as an intermediate or active compound due to its functional groups.
Biological Studies	Could be used to study enzyme-substrate interactions or as a probe for biological systems.

Research Findings and Challenges

While specific research findings on Methyl 2-[(2-morpholin-2-ylacetyl)amino]butanoate;hydrochloride are not readily available, compounds with similar structures have been studied for their pharmacological properties. The challenge in researching this compound lies in the lack of detailed scientific literature and the need for experimental data to fully understand its properties and applications.